Cas no 90250-79-6 (Phosphonic acid, (1-cyanoethyl)-, dimethyl ester)

• Product Name: Phosphonic acid, (1-cyanoethyl)-, dimethyl ester
• CAS No: 90250-79-6
• MF: C₅H₁₀NO₃P
• MW: 163.111562252045
• CID: 791304
• PubChem ID: 13215459
• Update Time: 2025-04-19

Phosphonic acid, (1-cyanoethyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-cyanoethyl)-, dimethyl ester
• 2-dimethoxyphosphorylpropanenitrile
• 90250-79-6
• DTXSID20528812
• Dimethyl (1-cyanoethyl)phosphonate
• SCHEMBL11600629

• Inchi： 1S/C5H10NO3P/c1-5(4-6)10(7,8-2)9-3/h5H,1-3H3
• InChI Key： WFZVIZJJHOLQJI-UHFFFAOYSA-N
• SMILES： P(C(C#N)C)(=O)(OC)OC

Computed Properties

• Exact Mass: 163.03983018g/mol
• Monoisotopic Mass: 163.03983018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 69.13000
• LogP: 1.38438